Cas no 872848-72-1 (2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide)

• Product Name: 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide
• CAS No: 872848-72-1
• MF: C₂₃H₂₄ClN₃O₃
• MW: 425.907964706421
• CID: 5850033
• Update Time: 2025-06-15

2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-2-oxoacetamide
• 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide

• Inchi： 1S/C23H24ClN3O3/c1-3-26(4-2)21(28)15-27-14-18(17-10-6-8-12-20(17)27)22(29)23(30)25-13-16-9-5-7-11-19(16)24/h5-12,14H,3-4,13,15H2,1-2H3,(H,25,30)
• InChI Key： IUNRPXUMSMGTDB-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(C1C2=C(N(CC(N(CC)CC)=O)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide

Introduction to 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide (CAS No. 872848-72-1)

2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide, identified by its CAS number 872848-72-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of an indole core, which is a well-documented scaffold in medicinal chemistry due to its diverse biological activities. The structure of this molecule incorporates several functional groups, including a carbamate moiety and an N,N-diethylacetamide substituent, which contribute to its unique chemical properties and potential pharmacological effects.

The indole ring in 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide is a key feature that has been extensively studied for its role in various biological processes. Indole derivatives are known for their involvement in neurotransmitter systems, immune responses, and as intermediates in the biosynthesis of natural products. The presence of the carbamate group enhances the molecule's ability to interact with biological targets by providing a polar and nucleophilic center, which can facilitate hydrogen bonding and other non-covalent interactions. These characteristics make it a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel indole-based compounds with therapeutic potential. The specific arrangement of functional groups in 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide suggests that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways. For instance, indole derivatives have been shown to interact with serotonin receptors, which are implicated in conditions like depression and anxiety. The carbamate moiety could also contribute to the molecule's bioavailability by influencing its solubility and metabolic stability.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The incorporation of the (2-chlorophenyl)methylcarbamoyl group into the indole core necessitates careful consideration of reaction pathways to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or organometallic chemistry, may be employed to construct the desired framework efficiently. The N,N-diethylacetamide substituent further complicates the synthesis but also adds to the molecular complexity, which can be advantageous in achieving selective binding to biological targets.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide that incorporate multiple functional groups offer a rich chemical space for exploration. Computational modeling and high-throughput screening techniques are being increasingly utilized to identify potential hits from large libraries of compounds. These approaches allow researchers to predict binding affinities and optimize structures for improved pharmacological activity. The indole-based scaffold provides a versatile platform for such studies due to its well-documented interactions with biological macromolecules.

The pharmacological profile of 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide is yet to be fully elucidated, but preliminary data suggest that it may possess interesting properties worthy of further investigation. For example, its ability to modulate neurotransmitter release or inhibit specific enzymes could make it relevant for treating neurological disorders or inflammatory conditions. The carbamate group's role in enhancing binding interactions may also contribute to its potential as an antagonist or agonist at various receptors. Detailed biochemical assays and in vitro studies are necessary to validate these hypotheses and define the compound's mechanism of action.

In conclusion, 2-3-({(2-chlorophenyl)methylcarbamoyl}carbonyl)-1H-indol-1-yl-N,N-diethylacetamide (CAS No. 872848-72-1) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features, including the indole core and functional groups such as the carbamate moiety and N,N-diethylacetamide substituent, make it a valuable candidate for further exploration. As our understanding of biological systems continues to advance, compounds like this one will play a crucial role in developing novel therapeutic strategies tailored to specific disease targets.